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For researchers and professionals in energetic materials development, understanding the
relative shock sensitivity of explosives is paramount for ensuring safety and performance. This
guide provides a detailed comparison of the shock sensitivity of nitroguanidine (NQ) with
other notable insensitive explosives: 1,3,5-triamino-2,4,6-trinitrobenzene (TATB), 3-nitro-1,2,4-
triazol-5-one (NTO), and 1,1-diamino-2,2-dinitroethene (DADNE), also known as FOX-7.

Nitroguanidine is recognized for its remarkably low sensitivity to mechanical stimuli and shock
waves, a characteristic that makes it a valuable component in insensitive munitions (IM) and
low-vulnerability ammunition (LOVA) formulations.[1] This guide presents quantitative data from
standardized tests, details of the experimental methodologies used to obtain this data, and a
visual representation of the comparative sensitivities to aid in material selection and formulation
development.

Quantitative Comparison of Shock Sensitivity

The following table summarizes key shock and impact sensitivity data for nitroguanidine and
other selected insensitive explosives. The data has been compiled from various sources, and
efforts have been made to present values from comparable test methodologies. It is important
to note that sensitivity values can be influenced by factors such as crystal size, density, and the
presence of binders or other ingredients in formulations.
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Critical
. Shock Impact BAM Impact .
. Chemical . o . Initiation
Explosive Sensitivity Sensitivity Sensitivity
Formula Energy
(Pso, kbar) (Hso, cm) (J)
(Jlcm?)
Nitroguanidin High (Very
CHaN4O2 - > 1002 15-2253 115
e (NQ) Insensitive)!
TATB CeHsN6Os ~70 > 177[2] >50 180
NTO C2H2N40s3 Moderate 55 13 Not Available
DADNE Moderate to )
C2HaN4Oa4 _ 50 7.5 Not Available
(FOX-7) High

1 Precise Pso values for nitroguanidine from the Large-Scale Gap Test are not consistently
reported in publicly available literature, but it is widely characterized as being very insensitive to
shock.[3][4] Some studies note that small differences in loading densities can result in large
differences in critical gap thicknesses.[4] 2 Hso values can vary based on the specific test
apparatus and methodology. The value for Nitroguanidine is often cited as being very high,
indicating low sensitivity. 3 BAM Impact Sensitivity for formulations containing Nitroguanidine.

[5]

Experimental Protocols

The data presented in this guide is primarily derived from two standardized tests: the Large-
Scale Gap Test (LSGT) for shock sensitivity and the Drop Weight Impact Test (such as the
BAM Fallhammer test) for impact sensitivity.

Large-Scale Gap Test (LSGT)

The NOL (Naval Ordnance Laboratory) Large-Scale Gap Test is a widely accepted method for
determining the shock sensitivity of explosives.[3][5][6] The test determines the thickness of an
inert barrier (the "gap") that will result in a 50% probability of initiating a detonation in the
explosive sample when subjected to the shock from a standard donor charge.

Experimental Setup:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.osti.gov/servlets/purl/938484
https://www.benchchem.com/product/b056551?utm_src=pdf-body
https://apps.dtic.mil/sti/tr/pdf/AD0829131.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA179406.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA179406.pdf
https://www.benchchem.com/product/b056551?utm_src=pdf-body
https://www.benchchem.com/product/b056551?utm_src=pdf-body
https://www.dst.defence.gov.au/sites/default/files/publications/documents/DSTO-TN-1172.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0829131.pdf
https://www.dst.defence.gov.au/sites/default/files/publications/documents/DSTO-TN-1172.pdf
https://unece.org/DAM/trans/doc/2011/dgac10c3/ST-SG-AC10-C3-2012-1.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Donor Charge: A standard explosive charge (e.g., pressed pentolite or tetryl) with known
detonation characteristics.[7]

o Attenuator (Gap): A series of calibrated inert discs, typically made of polymethyl methacrylate
(PMMA) or cellulose acetate, are placed between the donor and the acceptor.[8] The
thickness of this gap is varied throughout the testing.

o Acceptor Charge: The explosive material being tested, confined in a standardized steel tube.

[3]

o Witness Plate: A steel plate placed at the end of the acceptor charge. A clean hole punched
through the witness plate is the primary criterion for a "go" (detonation).[7]

Procedure:

e The donor, gap, and acceptor charges are assembled in a rigid, aligned fixture.

e The donor charge is initiated by a detonator.

e The resulting shock wave propagates through the donor and into the inert gap material.

e The shock is attenuated as it passes through the gap.

e The attenuated shock emerges from the gap and impacts the acceptor charge.

e The outcome (detonation or no detonation) is determined by examining the witness plate.

e The "up-and-down" or Bruceton method is typically used to determine the gap thickness at
which there is a 50% probability of detonation (the 50% point or critical gap).[5] This value is
then often correlated to a critical initiation pressure (Pso).

Drop Weight Impact Test (BAM Method)

The BAM (Bundesanstalt fir Materialforschung und -prifung) Fallhammer test is a standard
method for determining the sensitivity of an explosive to impact.[9][10][11] The test measures
the minimum energy required to cause an explosion, flame, or other reaction in a sample when
a standard weight is dropped from a specific height.
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Experimental Setup:

» Fallhammer Apparatus: Consists of a rigid base, an anvil, a guiding system for a drop weight,
and the drop weight itself.[12] Standard weights can range from 0.25 kg to 10 kg.[13]

o Sample Assembly: A small amount of the explosive sample (typically around 40 mm3) is
placed between two steel cylinders which are centered by a guide ring.[12][13]

Procedure:

A prepared sample of the explosive is placed in the sample assembly on the anvil.
o Adrop weight of a specified mass is raised to a known height.

o The weight is released and allowed to fall, striking the upper steel cylinder of the sample
assembly.

e The result is observed for any signs of reaction, such as an audible report, flame, or smoke.
e The test is repeated multiple times at various drop heights.

e The "up-and-down" method or other statistical approaches are used to determine the height
at which there is a 50% probability of a reaction (Hso). This height, along with the mass of the
drop weight, is used to calculate the impact energy in Joules.

Comparative Sensitivity and Logical Relationships

The following diagram illustrates the relative shock sensitivity of nitroguanidine and the other
insensitive explosives discussed. The arrangement is based on the general understanding of
their sensitivity, with the least sensitive explosives positioned higher.
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Relative shock sensitivity of selected insensitive explosives.

Conclusion

Nitroguanidine exhibits a high degree of insensitivity to shock and impact, making it a critical
component in the development of safer and more reliable energetic materials. Its shock
sensitivity is comparable to, and in some cases superior to, other well-known insensitive
explosives like NTO and DADNE. While TATB remains one of the most insensitive explosives
known, nitroguanidine offers a valuable balance of low sensitivity and energetic performance,
securing its role in advanced explosive and propellant formulations. The quantitative data and
experimental protocols provided in this guide offer a foundation for informed decision-making in
the research and development of next-generation insensitive munitions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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